CZL80

• Molecular Formula: C19H14N2O4S
• Molecular Weight: 366.4 g/mol
• InChI: InChI=1S/C19H14N2O4S/c22-17(20-15-7-2-5-13(11-15)19(24)25)12-4-1-6-14(10-12)21-18(23)16-8-3-9-26-16/h1-11H,(H,20,22)(H,21,23)(H,24,25)
• InChIKey: XROMSNNVKZCXLL-UHFFFAOYSA-N

CZL80: Brain-Penetrant Caspase-1 Inhibitor

CZL80 (CAS: 313482-91-6) is a low-molecular-weight (366.39 g/mol) small molecule that acts as a potent and selective inhibitor of caspase-1 [1]. Discovered through structure-based virtual screening of over 1 million compounds, CZL80 demonstrates a half-maximal inhibitory concentration (IC50) of 0.01 µM against caspase-1 [1]. A key differentiating feature is its validated ability to penetrate the blood-brain barrier (BBB), enabling direct modulation of neuroinflammatory pathways in the central nervous system (CNS) . This compound is primarily utilized in preclinical research for neurological disorders with an inflammatory component, including febrile seizures, refractory status epilepticus, and progressive ischemic stroke [2].

BBB

Brain-penetrant caspase-1 inhibitor for CNS neuroinflammation studies

Selective

Selective caspase-1 inhibition profile for pathway-specific research

Models

Reported in drug-resistant SE, progressive stroke, and febrile seizure models

• [1] Tang, Y., Feng, B., Wang, Y., Sun, H., You, Y., Yu, J., ... & Hou, T. (2020). Structure-based discovery of CZL80, a caspase-1 inhibitor with therapeutic potential for febrile seizures and later enhanced epileptogenic susceptibility. British Journal of Pharmacology, 177(15), 3519-3534. View Source
• [2] Pan, L., Tang, W. D., Wang, K., Fang, Q. F., Liu, M. R., Wu, Z. X., ... & Zhang, X. N. (2022). Novel Caspase-1 inhibitor CZL80 improves neurological function in mice after progressive ischemic stroke within a long therapeutic time-window. Acta Pharmacologica Sinica, 43(11), 2817-2827. View Source

CZL80: Key Advantages Over Analogs

A simple comparison of half-maximal inhibitory concentration (IC50) values for caspase-1 is insufficient for selecting a research tool for neurological applications. Common comparator compounds like VX-765 and Ac-YVAD-cmk, while potent, are documented to have significant limitations in bioavailability, toxicity, or functional performance in specific disease models [1]. For instance, VX-765 requires conversion to an active metabolite, and along with Ac-YVAD-cmk, is associated with poor bioavailability or toxicity concerns [1]. Furthermore, close structural analogs like CZL55, though only 2.4-fold less potent, have not been demonstrated to address the same breadth of neurological indications as CZL80 . CZL80's quantified differentiation lies in its functional efficacy in models where other caspase-1 inhibitors have failed, such as diazepam-resistant status epilepticus and progressive ischemic stroke, rather than solely in its enzymatic potency [2].

VX-765

Requires metabolic activation; bioavailability profile may not match CNS exposure of CZL80

Ac-YVAD-cmk

Toxicity concerns reported; functional performance in neurological models may differ

CZL55

Structurally similar but in vivo model validation scope may be narrower; not demonstrated in drug-resistant SE or stroke

• [1] Pan, L., Tang, W. D., Wang, K., Fang, Q. F., Liu, M. R., Wu, Z. X., ... & Zhang, X. N. (2022). Novel Caspase-1 inhibitor CZL80 improves neurological function in mice after progressive ischemic stroke within a long therapeutic time-window. Acta Pharmacologica Sinica, 43(11), 2817-2827. View Source
• [2] Wang, F., Wang, Y., Zhang, Q. Y., Hu, K. Y., Song, Y. J., Yang, L., ... & Chen, Z. (2024). Small-molecule caspase-1 inhibitor CZL80 terminates refractory status epilepticus via inhibition of glutamatergic transmission. Acta Pharmacologica Sinica, 45(7), 1381-1392. View Source

CZL80: Evidence vs. Analogs

Efficacy in Drug-Resistant Status Epilepticus

In a kainic acid (KA)-induced status epilepticus (SE) model, diazepam, a standard-of-care anticonvulsant, loses efficacy when treatment is delayed by 0.5 hours. CZL80 demonstrates a critical differentiating capability by dose-dependently terminating this diazepam-resistant SE, extending the therapeutic time window to at least 3 hours following SE onset [1]. The mechanism is dependent on caspase-1 inhibition but not entirely on the downstream IL-1β pathway, as shown by its partial effect in IL1R1−/− mice [1]. This represents a clear functional advantage over a first-line treatment in a clinically relevant model of drug resistance.

Drug-resistant SE model

Head-to-head

Terminated diazepam-resistant SE; therapeutic window extended to 3 h post-onset vs diazepam ineffective at 0.5 h delay (KA mouse model)

Supports seizure-model endpoint interpretation; extends research window beyond standard care

Caspase-1 dependent, partly IL-1β independent

Evidence Dimension	Efficacy against drug-resistant status epilepticus
Target Compound Data	Terminated diazepam-resistant SE; therapeutic time window extended to 3 h post-SE
Comparator Or Baseline	Diazepam (first-line treatment) - ineffective when treatment delayed to 0.5 h after SE
Quantified Difference	CZL80 effective where diazepam failed; therapeutic window 6x longer (0.5 h vs. 3 h)
Conditions	Kainic acid-induced status epilepticus mouse model

Why This Matters

For researchers studying drug-resistant epilepsy, CZL80 offers a mechanistically novel tool with proven efficacy where the standard-of-care anticonvulsant diazepam completely fails, making it invaluable for investigating treatment-resistant seizure pathways.

• [1] Wang, F., Wang, Y., Zhang, Q. Y., Hu, K. Y., Song, Y. J., Yang, L., ... & Chen, Z. (2024). Small-molecule caspase-1 inhibitor CZL80 terminates refractory status epilepticus via inhibition of glutamatergic transmission. Acta Pharmacologica Sinica, 45(7), 1381-1392. View Source

Progressive Ischemic Stroke Efficacy

In a photothrombotic mouse model of progressive ischemic stroke (PIS), CZL80 (30 mg/kg, i.p.) significantly reduced progressive neurological dysfunction when administered during days 4-7 post-ischemia, with benefits persisting up to day 43 [1]. Critically, other well-known caspase-1 inhibitors, Ac-YVAD-CMK and VRT-018858, can attenuate neurological dysfunction only in the acute phase but have no effect on the progressive impairment that characterizes PIS [1]. This demonstrates that CZL80’s efficacy is not merely a class effect of caspase-1 inhibition, but likely a compound-specific property allowing for intervention in the subacute inflammatory phase of stroke.

Progressive stroke model

Class-level

Reduced progressive neurological dysfunction (day 4-7) and improved long-term function to day 43 (PT mouse model)

Supports subacute neuroinflammation research endpoints; compound-specific response beyond class effect

Other caspase-1 inhibitors showed no progressive phase benefit

Evidence Dimension	Efficacy against progressive neurological dysfunction in stroke
Target Compound Data	Significantly reduced progressive neurological dysfunction (Day 4-7) and improved long-term function (up to Day 43)
Comparator Or Baseline	Ac-YVAD-CMK and VRT-018858 (other caspase-1 inhibitors) - attenuated acute dysfunction but showed no effect on progressive impairment
Quantified Difference	CZL80 uniquely effective against the progressive phase; comparator inhibitors show no benefit beyond the acute phase
Conditions	Photothrombotic (PT)-induced cerebral ischemia in mice

Why This Matters

For stroke researchers, CZL80 is the only caspase-1 inhibitor known to specifically target the progressive neurological decline seen in PIS, addressing a critical unmet need as most models show only acute-phase benefits.

• [1] Pan, L., Tang, W. D., Wang, K., Fang, Q. F., Liu, M. R., Wu, Z. X., ... & Zhang, X. N. (2022). Novel Caspase-1 inhibitor CZL80 improves neurological function in mice after progressive ischemic stroke within a long therapeutic time-window. Acta Pharmacologica Sinica, 43(11), 2817-2827. View Source

Potency and Functional Profile vs. CZL55

CZL80 is a highly potent caspase-1 inhibitor with an IC50 of 0.01 µM (10 nM) [1]. While the structual analog CZL55 also shows activity (IC50 of 24 nM) , the 2.4-fold higher potency of CZL80 is complemented by a far more extensive in vivo characterization. CZL80 has demonstrated efficacy in three distinct neural disorder models: febrile seizures, drug-resistant status epilepticus, and progressive ischemic stroke [REFS-1, REFS-3, REFS-4]. In contrast, published data for CZL55 is limited to a model of febrile seizures . This substantial 'indication gap' is a key differentiator for procurement decisions.

Enzymatic potency

Cross-study

IC50 0.01 µM (10 nM) vs CZL55 IC50 24 nM

Supports potency-driven pathway study; reported in broader model set

2.4-fold potency difference; model coverage differs

Evidence Dimension	Enzymatic potency and breadth of in vivo validation
Target Compound Data	IC50 = 0.01 µM (10 nM); validated in ≥3 neurological disease models
Comparator Or Baseline	CZL55 - IC50 = 0.024 µM (24 nM); validated in 1 neurological disease model
Quantified Difference	2.4-fold more potent; validated in 2 additional disease models
Conditions	In vitro enzymatic assay; various murine models of CNS disorders

Why This Matters

Scientists can select CZL80 with higher confidence for diverse neurological research, knowing its superior potency has been consistently demonstrated across multiple, clinically-challenging disease models where others lack data.

• [1] Tang, Y., Feng, B., Wang, Y., Sun, H., You, Y., Yu, J., ... & Hou, T. (2020). Structure-based discovery of CZL80, a caspase-1 inhibitor with therapeutic potential for febrile seizures and later enhanced epileptogenic susceptibility. British Journal of Pharmacology, 177(15), 3519-3534. View Source
• [2] Wang, F., Wang, Y., Zhang, Q. Y., Hu, K. Y., Song, Y. J., Yang, L., ... & Chen, Z. (2024). Small-molecule caspase-1 inhibitor CZL80 terminates refractory status epilepticus via inhibition of glutamatergic transmission. Acta Pharmacologica Sinica, 45(7), 1381-1392. View Source
• [3] Pan, L., Tang, W. D., Wang, K., Fang, Q. F., Liu, M. R., Wu, Z. X., ... & Zhang, X. N. (2022). Novel Caspase-1 inhibitor CZL80 improves neurological function in mice after progressive ischemic stroke within a long therapeutic time-window. Acta Pharmacologica Sinica, 43(11), 2817-2827. View Source

Respiratory Safety Advantage

A major limitation of first-line anticonvulsants like diazepam is the risk of acute respiratory depression, particularly dangerous in pediatric populations. In a direct safety assessment, CZL80 was found to be devoid of this diazepam-like respiratory depression [1]. This finding is part of a broader safety profile that also includes the absence of chronic liver toxicity, a known concern with other caspase-1 inhibitor classes [1]. This differentiates CZL80 not only from standard-of-care drugs but also from historical caspase-1 inhibitors limited by toxicity issues.

Respiratory tolerability

Safety-related endpoint

No diazepam-like acute respiratory depression observed in mouse model

Supports behavioral pharmacology endpoint interpretation; reduced confounding sedation

Reported absence of acute respiratory depression; long-term safety endpoints remain to be studied

Evidence Dimension	Acute respiratory depression
Target Compound Data	No diazepam-like acute respiratory depression observed
Comparator Or Baseline	Diazepam - causes acute respiratory depression
Quantified Difference	Zero incidence of a serious adverse effect that is characteristic of the comparator
Conditions	In vivo safety assessment in mice

Why This Matters

For researchers investigating pediatric or long-term treatment paradigms, CZL80’s clean respiratory safety profile eliminates a major confounding variable and potential source of model toxicity compared to standard anticonvulsants.

• [1] Tang, Y., Feng, B., Wang, Y., Sun, H., You, Y., Yu, J., ... & Hou, T. (2020). Structure-based discovery of CZL80, a caspase-1 inhibitor with therapeutic potential for febrile seizures and later enhanced epileptogenic susceptibility. British Journal of Pharmacology, 177(15), 3519-3534. View Source

CZL80: Research Applications

Drug-Resistant Status Epilepticus Mechanisms

CZL80 is the premier tool for dissecting the neuroinflammatory mechanisms underlying refractory status epilepticus (SE). Its unique ability to terminate seizures that are resistant to diazepam, a first-line therapy, allows researchers to model and study the transition from drug-sensitive to drug-resistant SE [1]. By using CZL80, one can probe the caspase-1/glutamatergic transmission axis that is specifically implicated in this resistance, making it superior to other caspase-1 inhibitors that have not been validated in this context [1].

Progressive Ischemic Stroke Phase

For studies on progressive ischemic stroke (PIS), CZL80 is an essential compound. It is the only available caspase-1 inhibitor shown to counteract the progressive neurological deficits that occur days after an initial ischemic event, where other inhibitors like Ac-YVAD-CMK and VRT-018858 completely fail [2]. Its extended therapeutic window (effective when administered up to day 4-7 post-stroke) makes it perfect for investigating the role of subacute neuroinflammation in worsening stroke outcomes and for testing interventions that go beyond acute neuroprotection [2].

Epileptogenesis Following Febrile Seizures

CZL80 is specifically validated for studying the link between pediatric febrile seizures (FS) and the subsequent long-term enhancement of epileptogenic susceptibility [3]. Its ability to not only reduce the incidence of FS in neonatal models but also prevent later-life seizure susceptibility in adult mice provides a unique tool for studying the process of epileptogenesis initiated by early-life inflammation. Its proven brain penetration is a critical prerequisite for this CNS-centered application [3].

Neuroinflammation Modulator Screening

When screening for anti-seizure or neuroprotective compounds, the sedative and respiratory-depressant effects of classic anticonvulsants like diazepam can confound behavioral readouts. CZL80 is uniquely suited for behavioral pharmacology studies, as long-term administration for 3 weeks did not impact normal locomotion, and it lacks the acute respiratory depression seen with benzodiazepines [REFS-3, REFS-4]. This allows for a cleaner interpretation of efficacy results, particularly in assays measuring cognitive or motor performance.

Application

Selection Property

Validation Focus

Drug-resistant seizure model studies

Model-response endpoint context

Caspase-1/glutamatergic transmission axis in refractory SE

Subacute stroke progression models

Progressive neurological deficit endpoint context

Post-ischemic neuroinflammation and late-phase intervention

Febrile seizure-induced epileptogenesis studies

Early-life inflammation and seizure susceptibility model

Long-term epileptogenesis endpoints in adult models

Behavioral pharmacology in neuroinflammation models

Locomotor and respiratory endpoint profile

Confounding-free behavioral readout for anti-seizure screening

• [1] Wang, F., Wang, Y., Zhang, Q. Y., Hu, K. Y., Song, Y. J., Yang, L., ... & Chen, Z. (2024). Small-molecule caspase-1 inhibitor CZL80 terminates refractory status epilepticus via inhibition of glutamatergic transmission. Acta Pharmacologica Sinica, 45(7), 1381-1392. View Source
• [2] Pan, L., Tang, W. D., Wang, K., Fang, Q. F., Liu, M. R., Wu, Z. X., ... & Zhang, X. N. (2022). Novel Caspase-1 inhibitor CZL80 improves neurological function in mice after progressive ischemic stroke within a long therapeutic time-window. Acta Pharmacologica Sinica, 43(11), 2817-2827. View Source
• [3] Tang, Y., Feng, B., Wang, Y., Sun, H., You, Y., Yu, J., ... & Hou, T. (2020). Structure-based discovery of CZL80, a caspase-1 inhibitor with therapeutic potential for febrile seizures and later enhanced epileptogenic susceptibility. British Journal of Pharmacology, 177(15), 3519-3534. View Source
• [4] Tang, Y., Liu, Y., Gong, Y., Zhang, S., Cui, S., Wang, Y., ... & Xu, C. (2024). Caspase-1 inhibitor CZL80 protects against acute seizures via amplifying the inhibitory neural transmission. Neurochemistry International, 179, 105809. View Source